3-chloro-4-methoxy-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 3-chloro-4-methoxy-N-[[3-(pentanoylamino)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C20H22ClN3O3S/c1-3-4-8-18(25)22-14-6-5-7-15(12-14)23-20(28)24-19(26)13-9-10-17(27-2)16(21)11-13/h5-7,9-12H,3-4,8H2,1-2H3,(H,22,25)(H2,23,24,26,28)
• InChI Key: QCFMNMMIJPHXLM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C20H22ClN3O3S
• Molecular Weight: 419.9 g/mol

Description

3-chloro-4-methoxy-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. It is commonly referred to as CMPTX or CMPTX-1.

Mechanism of Action

The exact mechanism of action of CMPTX is not fully understood. However, studies have suggested that it may act by inhibiting various signaling pathways involved in cancer cell proliferation and inflammation. Additionally, CMPTX has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
CMPTX has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, CMPTX has been found to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. It has also been found to inhibit the activity of acetylcholinesterase, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of CMPTX is that it has been found to have low toxicity in vitro and in vivo. This makes it a promising candidate for further preclinical and clinical studies. However, one limitation of CMPTX is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on CMPTX. One area of research could be to further investigate its mechanism of action, which may provide insights into its potential therapeutic applications. Additionally, further preclinical and clinical studies could be conducted to evaluate its safety and efficacy as a therapeutic agent. Another area of research could be to investigate its potential as a treatment for other diseases, such as Parkinson's disease and multiple sclerosis.

Scientific Research Applications

CMPTX has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and Alzheimer's disease. Studies have shown that CMPTX has antiproliferative and cytotoxic effects on cancer cells. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, CMPTX has been shown to have neuroprotective effects and may have potential as a treatment for Alzheimer's disease.